1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one

• IUPAC Name: 1-[2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H16N2OS/c1-2-13(17)16-9-5-7-11(16)14-15-10-6-3-4-8-12(10)18-14/h3-4,6,8,11H,2,5,7,9H2,1H3
• InChI Key: GFCIXAGGTRBQNG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC1C2=NC3=CC=CC=C3S2
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that has been developed through chemical synthesis, and its unique chemical structure has made it a promising candidate for various scientific studies.

Mechanism of Action

The mechanism of action of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one is not fully understood. However, it is believed to interact with specific receptors in the body and modulate their activity. This interaction leads to various biochemical and physiological effects, which are discussed below.
Biochemical and Physiological Effects:
1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one has been shown to have various biochemical and physiological effects. It has been found to have anxiolytic and antidepressant effects, and it has also been shown to improve cognitive function. Additionally, it has been found to have anti-inflammatory and antioxidant effects, which make it a promising candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one in lab experiments include its unique chemical structure, which allows for specific interactions with receptors in the body. Additionally, it has been found to have a low toxicity profile, which makes it a safe candidate for scientific studies.
The limitations of using 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one in lab experiments include the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of studies. Additionally, its synthetic nature may limit its potential for use in clinical settings.

Future Directions

There are several future directions for the study of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one. One potential direction is the development of new drugs based on its chemical structure. Additionally, further studies are needed to understand its mechanism of action and its potential applications in various scientific fields. Finally, more research is needed to determine its safety profile and potential side effects.

Synthesis Methods

The synthesis of 1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one involves the reaction of 2-(1,3-Benzothiazol-2-yl)pyrrolidine with propanone in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting compound is purified to obtain the final product.

Scientific Research Applications

1-[2-(1,3-Benzothiazol-2-yl)pyrrolidin-1-yl]propan-1-one has been extensively studied for its potential applications in various scientific fields. It has been used in the development of new drugs and has shown promising results in the treatment of certain diseases.